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Compound of Interest

Compound Name: (S)-ABT-102

Cat. No.: B12389800

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: (S)-ABT-102 is the (S)-enantiomer of ABT-102, a potent and selective antagonist

of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor.[1][2][3] The TRPV1 receptor,

an ion channel, is a key integrator of noxious stimuli, including heat, protons, and capsaicin—

the pungent compound in chili peppers.[4] Its role in pain signaling pathways makes it a

significant target for the development of novel analgesics. (S)-ABT-102 is utilized in research to

investigate pain mechanisms and to evaluate the therapeutic potential of TRPV1 antagonism in

conditions such as inflammatory pain, neuropathic pain, and osteoarthritis.

Due to its hydrophobic nature, (S)-ABT-102 is poorly soluble in aqueous solutions,

necessitating specific protocols for the preparation of stock and working solutions for in vitro

and in vivo experiments.[5][6] These application notes provide detailed protocols for the

solubilization, storage, and application of (S)-ABT-102.

Compound Information
A summary of the key chemical and physical properties of (S)-ABT-102 is presented below.

This information is crucial for accurate calculation and preparation of solutions.
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Property Value Source(s)

Chemical Name

N-((1S)-5-tert-butyl-2,3-

dihydro-1H-inden-1-yl)-N'-1H-

indazol-4-ylurea

[3]

Molecular Formula C₂₁H₂₄N₄O [2][7][8]

Molecular Weight 348.44 g/mol [2][7][8]

CAS Number
808756-71-0 (for racemate/

(R)-enantiomer)
[1][2]

Appearance Solid powder

Solubility
DMSO: ≥10 mM Aqueous

Buffer: ~0.05 µg/mL
[9]

Mechanism of Action
Potent and selective TRPV1

receptor antagonist
[1][3]

Experimental Protocols
2.1. Materials and Equipment

(S)-ABT-102 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline solution (0.9% NaCl)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer
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Sonicator (optional)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Protocol 1: Preparation of High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution, typically 10 mM in

DMSO, which can be used for subsequent dilutions for various assays.

Procedure:

Determine Mass: Calculate the required mass of (S)-ABT-102 using the following formula:

Mass (mg) = Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x

1000 Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 348.44 g/mol x

1000 = 3.48 mg

Weighing: Accurately weigh the calculated mass of (S)-ABT-102 powder and place it into a

sterile vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if precipitation is

observed.[1]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots as recommended in Section 3.

2.3. Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol details the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for use in cell-based experiments.

Procedure:
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Determine Final Concentration: Decide on the final concentration of (S)-ABT-102 required

for your experiment.

Serial Dilution: Perform serial dilutions of the high-concentration DMSO stock solution into

your final assay buffer or cell culture medium.

Control DMSO Concentration: It is critical to ensure the final concentration of DMSO in the

assay is low (typically ≤0.5%) to prevent solvent-induced cellular toxicity. Prepare a vehicle

control using the same final concentration of DMSO.

Mixing: Mix thoroughly by gentle pipetting or inversion immediately before adding to the

cells.

2.4. Protocol 3: Preparation of Formulation for In Vivo Studies

(S)-ABT-102 is poorly soluble in water, requiring a specific vehicle for administration in animal

models. The following formulation is commonly used to improve solubility and bioavailability.[1]

Vehicle Composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure:

Prepare Stock: Prepare a high-concentration stock of (S)-ABT-102 in DMSO (e.g., 25

mg/mL) as described in Protocol 1.

Mix Solvents: In a sterile tube, add the required volumes of each solvent in the following

order, ensuring the solution is mixed thoroughly after each addition:[1] a. Add the calculated

volume of the (S)-ABT-102 DMSO stock. b. Add PEG300. c. Add Tween-80. d. Add Saline to

reach the final volume.
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Example Calculation for a 2.5 mg/mL final concentration:

To prepare 1 mL of a 2.5 mg/mL solution, start with a 25 mg/mL stock in DMSO.

Take 100 µL of the 25 mg/mL (S)-ABT-102 stock solution.

Add 400 µL of PEG300 and mix.

Add 50 µL of Tween-80 and mix.

Add 450 µL of saline to bring the total volume to 1 mL and mix until a clear solution is

formed.[1]

Administration: This formulation should be prepared fresh on the day of use.[10]

Storage and Stability
Proper storage is essential to maintain the integrity of (S)-ABT-102 solutions.

Solution Type
Storage
Temperature

Stability Period Source(s)

Solid Powder -20°C ≥ 12 Months

DMSO Stock Solution -20°C -80°C 1 Year 2 Years [1]

In Vivo Formulation Room Temperature
Prepare fresh for

same-day use
[10]

Note: Avoid repeated freeze-thaw cycles of the DMSO stock solution by preparing single-use

aliquots.

Safety Precautions
Handle (S)-ABT-102 in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.
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Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

For in vivo studies, all procedures should be conducted in accordance with approved

institutional animal care and use committee (IACUC) protocols.

Application Example and Visualizations
5.1. TRPV1 Signaling Pathway

(S)-ABT-102 functions by blocking the TRPV1 ion channel. The diagram below illustrates the

simplified signaling cascade initiated by TRPV1 activation and the point of inhibition by (S)-
ABT-102. Activators like capsaicin or heat cause the channel to open, leading to an influx of

cations (primarily Ca²⁺), which depolarizes the neuron and propagates a pain signal.

Capsaicin

TRPV1 Channel
(Closed)

 Activate

Heat / Protons  Activate

TRPV1 Channel
(Open)

Ca²⁺ / Na⁺
Influx

 Leads to

Membrane
DepolarizationPain Signal
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 Inhibit

Click to download full resolution via product page

Caption: TRPV1 activation by stimuli and inhibition by (S)-ABT-102.

5.2. Experimental Workflow: In Vitro Efficacy Assay
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A common application of (S)-ABT-102 is to determine its potency (e.g., IC₅₀) in blocking

agonist-induced TRPV1 activation in a cell-based assay. The workflow for such an experiment

is outlined below.

Start

1. Culture TRPV1-expressing cells
(e.g., HEK293-TRPV1 or DRG neurons)

2. Load cells with a
calcium indicator dye (e.g., Fura-2)

3. Pre-incubate cells with varying
concentrations of (S)-ABT-102

(and vehicle control)

4. Stimulate with TRPV1 agonist
(e.g., Capsaicin)

5. Measure intracellular Ca²⁺ signal
(Fluorometric Imaging / Plate Reader)

6. Analyze data to generate
dose-response curve

Determine IC₅₀ Value

Click to download full resolution via product page
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Caption: Workflow for determining the IC₅₀ of (S)-ABT-102 in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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